Cas no 2021337-14-2 (4-(3,5-difluoropyridin-4-yl)butan-2-amine)

• Product Name: 4-(3,5-difluoropyridin-4-yl)butan-2-amine
• CAS No: 2021337-14-2
• MF: C₉H₁₂F₂N₂
• MW: 186.201788902283
• CID: 6289010
• PubChem ID: 165613708
• Update Time: 2025-05-20

4-(3,5-difluoropyridin-4-yl)butan-2-amine Chemical and Physical Properties

Names and Identifiers

• 4-(3,5-difluoropyridin-4-yl)butan-2-amine
• 2021337-14-2
• EN300-1762590

• Inchi： 1S/C9H12F2N2/c1-6(12)2-3-7-8(10)4-13-5-9(7)11/h4-6H,2-3,12H2,1H3
• InChI Key： FUESCWWKDVVGCL-UHFFFAOYSA-N
• SMILES： FC1C=NC=C(C=1CCC(C)N)F

Computed Properties

• Exact Mass: 186.09685472g/mol
• Monoisotopic Mass: 186.09685472g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 145
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 38.9Ų

Additional information on 4-(3,5-difluoropyridin-4-yl)butan-2-amine

Introduction to 4-(3,5-difluoropyridin-4-yl)butan-2-amine (CAS No. 2021337-14-2)

4-(3,5-difluoropyridin-4-yl)butan-2-amine, with the CAS number 2021337-14-2, is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique chemical structure, which includes a difluoropyridine moiety and an aminoalkyl chain. The combination of these functional groups endows the molecule with a range of potential biological activities, making it a promising candidate for various therapeutic applications.

The chemical structure of 4-(3,5-difluoropyridin-4-yl)butan-2-amine is defined by its molecular formula, C₁₀H₁₁F₂N₂, and its molecular weight of approximately 199.20 g/mol. The presence of the difluoropyridine ring imparts unique electronic and steric properties to the molecule, which can influence its interactions with biological targets. The aminoalkyl chain, on the other hand, provides flexibility and potential sites for further functionalization, enhancing the compound's versatility in drug design.

Recent studies have explored the pharmacological properties of 4-(3,5-difluoropyridin-4-yl)butan-2-amine. One notable area of research is its potential as a modulator of G protein-coupled receptors (GPCRs). GPCRs are a large family of membrane receptors that play crucial roles in cellular signaling pathways and are implicated in various diseases. Preliminary in vitro assays have shown that 4-(3,5-difluoropyridin-4-yl)butan-2-amine exhibits selective binding to specific GPCRs, suggesting its potential as a lead compound for developing novel therapeutic agents.

In addition to its GPCR modulating properties, 4-(3,5-difluoropyridin-4-yl)butan-2-amine has also been investigated for its anti-inflammatory effects. Inflammation is a complex biological response involving various cellular and molecular processes. Studies have demonstrated that this compound can inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in lipopolysaccharide (LPS)-stimulated macrophages. These findings suggest that 4-(3,5-difluoropyridin-4-yl)butan-2-amine may have therapeutic potential in treating inflammatory diseases.

The safety profile of 4-(3,5-difluoropyridin-4-yl)butan-2-amine is another critical aspect being evaluated in preclinical studies. Toxicology assessments have shown that the compound exhibits low toxicity at therapeutic concentrations, making it a viable candidate for further development. However, more comprehensive safety studies are necessary to fully understand its long-term effects and potential side effects.

In the context of drug development, the synthetic accessibility of 4-(3,5-difluoropyridin-4-yl)butan-2-amine is an important consideration. The compound can be synthesized through well-established organic synthesis routes, including palladium-catalyzed cross-coupling reactions and reductive amination steps. These synthetic methods provide a scalable and cost-effective approach to producing the compound in sufficient quantities for preclinical and clinical testing.

The pharmacokinetic properties of 4-(3,5-difluoropyridin-4-yl)butan-2-amine have also been studied to evaluate its suitability as an oral or injectable drug. Preliminary data indicate that the compound has favorable absorption, distribution, metabolism, and excretion (ADME) characteristics. It demonstrates good oral bioavailability and a reasonable half-life in vivo, which are essential attributes for a successful drug candidate.

In conclusion, 4-(3,5-difluoropyridin-4-yl)butan-2-amine (CAS No. 2021337-14-2) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive target for further research and development in medicinal chemistry and pharmaceutical sciences. As ongoing studies continue to uncover new insights into its mechanisms of action and safety profile, this compound holds significant promise for advancing the treatment of various diseases.